Cas no 2138264-38-5 (2-(Cyclopropylmethyl)-3-hydrazinyl-6-methylquinoline)
2-(Cyclopropylmethyl)-3-hydrazinyl-6-methylquinoline Chemical and Physical Properties
Names and Identifiers
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- 2138264-38-5
- 2-(cyclopropylmethyl)-3-hydrazinyl-6-methylquinoline
- EN300-801704
- 2-(Cyclopropylmethyl)-3-hydrazinyl-6-methylquinoline
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- Inchi: 1S/C14H17N3/c1-9-2-5-12-11(6-9)8-14(17-15)13(16-12)7-10-3-4-10/h2,5-6,8,10,17H,3-4,7,15H2,1H3
- InChI Key: YRGIHOFLHQYWNK-UHFFFAOYSA-N
- SMILES: N1C2C=CC(C)=CC=2C=C(C=1CC1CC1)NN
Computed Properties
- Exact Mass: 227.142247555g/mol
- Monoisotopic Mass: 227.142247555g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 264
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 50.9Ų
2-(Cyclopropylmethyl)-3-hydrazinyl-6-methylquinoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-801704-0.05g |
2-(cyclopropylmethyl)-3-hydrazinyl-6-methylquinoline |
2138264-38-5 | 95% | 0.05g |
$612.0 | 2024-05-21 | |
| Enamine | EN300-801704-0.1g |
2-(cyclopropylmethyl)-3-hydrazinyl-6-methylquinoline |
2138264-38-5 | 95% | 0.1g |
$640.0 | 2024-05-21 | |
| Enamine | EN300-801704-0.25g |
2-(cyclopropylmethyl)-3-hydrazinyl-6-methylquinoline |
2138264-38-5 | 95% | 0.25g |
$670.0 | 2024-05-21 | |
| Enamine | EN300-801704-0.5g |
2-(cyclopropylmethyl)-3-hydrazinyl-6-methylquinoline |
2138264-38-5 | 95% | 0.5g |
$699.0 | 2024-05-21 | |
| Enamine | EN300-801704-1.0g |
2-(cyclopropylmethyl)-3-hydrazinyl-6-methylquinoline |
2138264-38-5 | 95% | 1.0g |
$728.0 | 2024-05-21 | |
| Enamine | EN300-801704-2.5g |
2-(cyclopropylmethyl)-3-hydrazinyl-6-methylquinoline |
2138264-38-5 | 95% | 2.5g |
$1428.0 | 2024-05-21 | |
| Enamine | EN300-801704-5.0g |
2-(cyclopropylmethyl)-3-hydrazinyl-6-methylquinoline |
2138264-38-5 | 95% | 5.0g |
$2110.0 | 2024-05-21 | |
| Enamine | EN300-801704-10.0g |
2-(cyclopropylmethyl)-3-hydrazinyl-6-methylquinoline |
2138264-38-5 | 95% | 10.0g |
$3131.0 | 2024-05-21 |
2-(Cyclopropylmethyl)-3-hydrazinyl-6-methylquinoline Related Literature
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
Additional information on 2-(Cyclopropylmethyl)-3-hydrazinyl-6-methylquinoline
Recent Advances in the Study of 2-(Cyclopropylmethyl)-3-hydrazinyl-6-methylquinoline (CAS: 2138264-38-5)
The compound 2-(Cyclopropylmethyl)-3-hydrazinyl-6-methylquinoline (CAS: 2138264-38-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a lead molecule in drug discovery.
Recent studies have highlighted the compound's role as a versatile scaffold for the development of novel bioactive molecules. Researchers have successfully synthesized and characterized 2-(Cyclopropylmethyl)-3-hydrazinyl-6-methylquinoline, demonstrating its stability under physiological conditions. The presence of the hydrazinyl moiety has been particularly noted for its ability to form stable complexes with various biological targets, making it a promising candidate for further pharmacological investigation.
In vitro studies have revealed that this compound exhibits moderate to strong inhibitory activity against several enzymes implicated in inflammatory and neoplastic diseases. Specifically, it has shown promising results in assays targeting kinases and proteases, suggesting potential applications in oncology and autoimmune disorders. The cyclopropylmethyl group appears to enhance the compound's lipophilicity, thereby improving its membrane permeability and bioavailability.
Mechanistic studies utilizing X-ray crystallography and molecular docking simulations have provided insights into the compound's binding modes with its biological targets. These structural analyses have identified key interactions between the quinoline core and active site residues, offering a rational basis for further structural optimization. Researchers are currently exploring derivatives of this compound to improve potency and selectivity.
From a medicinal chemistry perspective, the synthetic accessibility of 2-(Cyclopropylmethyl)-3-hydrazinyl-6-methylquinoline makes it an attractive starting point for drug development campaigns. Recent patent filings indicate growing commercial interest in this chemical entity, with several pharmaceutical companies investigating its potential in various therapeutic areas. The compound's favorable ADME (Absorption, Distribution, Metabolism, and Excretion) profile further enhances its drug-like properties.
Future research directions include comprehensive preclinical evaluation of this compound and its analogs, with particular emphasis on toxicity profiling and in vivo efficacy studies. The scientific community anticipates that continued investigation of 2-(Cyclopropylmethyl)-3-hydrazinyl-6-methylquinoline may yield novel therapeutic agents addressing unmet medical needs in several disease areas.
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